Cas no 671199-67-0 (N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide
• CAS No: 671199-67-0
• MF: C₁₈H₁₂ClFN₄OS₂
• MW: 418.895483016968
• CID: 5419751
• Update Time: 2025-06-07

N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide
• N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide

• Inchi： 1S/C18H12ClFN4OS2/c19-13-8-12(6-7-14(13)20)21-16(25)10-27-18-23-22-17-24(18)15(9-26-17)11-4-2-1-3-5-11/h1-9H,10H2,(H,21,25)
• InChI Key： LERLWYYWBNHQOA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CSC1=NN=C2SC=C(C3=CC=CC=C3)N21

Additional information on N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide

Introduction to N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}-sulfanyl)acetamide, with the CAS number 671199-67-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both halogenated aromatic rings and heterocyclic sulfanyl groups suggests a unique set of chemical properties that may be leveraged for medicinal chemistry applications.

The structural composition of N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}-sulfanyl)acetamide is notable for its complexity and diversity. The 3-chloro-4-fluorophenyl moiety introduces both electron-withdrawing and electron-donating effects through the chloro and fluoro substituents, respectively. These substituents can influence the electronic properties of the aromatic ring, making it a versatile scaffold for further functionalization. The triazolo-thiazole scaffold is particularly significant, as it has been widely studied for its bioactivity in various pharmacological contexts.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate both triazole and thiazole rings. These fused systems are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfanyl group in the molecule further enhances its potential bioactivity by providing a site for interaction with biological targets. This structural feature has been exploited in the design of molecules that target specific enzymes or receptors involved in disease pathways.

The synthesis of N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}-sulfanyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the triazolo-thiazole core through cycloaddition reactions followed by sulfanylation and acetylation to introduce the amide functionality. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets to assess its efficacy in modulating disease-related pathways. Preliminary findings suggest that N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}-sulfanyl)acetamide exhibits promising activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival. Additionally, its ability to interact with specific protein targets has opened up avenues for its use in treating inflammatory disorders.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}-sulfanyl)acetamide with biological targets. These simulations have provided valuable insights into how the molecule interacts with its intended targets at the molecular level. This information has been crucial in guiding the design of derivatives with enhanced bioactivity and reduced side effects.

In conclusion, N-(3-chloro-4-fluorophenyl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yi}sulfanyl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in the development of novel therapeutic agents.